Cas no 175202-73-0 (2-Thiophenecarboxylicacid, 4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, ethyl ester
• CAS No: 175202-73-0
• MF: C₁₁H₁₆O₄S₃
• MW: 308.437339782715
• CID: 111870
• PubChem ID: 2820386
• Update Time: 2025-04-18

2-Thiophenecarboxylicacid, 4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, ethyl ester
• ETHYL 3-(ISOPROPYLSULFONYL)-2-(METHYLTHIO)THIOPHENE-5-CARBOXYLATE
• ethyl 5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylate
• ETHYL 4-(ISOPROPYLSULFONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
• 175202-73-0
• CCG-246419
• 2-Thiophenecarboxylic acid, 4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, ethyl ester
• DTXSID10384863
• HMS1665M22

• Inchi： 1S/C11H16O4S3/c1-5-15-10(12)8-6-9(11(16-4)17-8)18(13,14)7(2)3/h6-7H,5H2,1-4H3
• InChI Key： YBIIEFZTNCMEHF-UHFFFAOYSA-N
• SMILES： S(C1=C(SC)SC(C(=O)OCC)=C1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 308.02118
• Monoisotopic Mass: 308.02107251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 60.44